Cas no 1797299-53-6 (2-(4-fluorophenoxy)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide)

• Product Name: 2-(4-fluorophenoxy)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide
• CAS No: 1797299-53-6
• MF: C₁₈H₁₄FNO₃S₂
• MW: 375.437065601349
• CID: 5373011
• Update Time: 2025-05-21

2-(4-fluorophenoxy)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-N-[[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl]acetamide
• 2-(4-fluorophenoxy)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide

• Inchi： 1S/C18H14FNO3S2/c19-13-1-3-14(4-2-13)23-10-17(21)20-9-15-5-6-16(25-15)18(22)12-7-8-24-11-12/h1-8,11H,9-10H2,(H,20,21)
• InChI Key： QGVVYJOVLBBQAW-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C(C2C=CSC=2)=O)=CC=1)(=O)COC1=CC=C(F)C=C1

Additional information on 2-(4-fluorophenoxy)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide

Research Briefing on 2-(4-fluorophenoxy)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide (CAS: 1797299-53-6)

Recent studies on the compound 2-(4-fluorophenoxy)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide (CAS: 1797299-53-6) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiophene and fluorophenoxy moieties, has garnered attention due to its promising pharmacological properties, particularly in targeting specific enzyme pathways involved in inflammatory and oncogenic processes.

One of the key findings from the latest research is the compound's ability to modulate the activity of protein kinases, which play a critical role in cell signaling and disease progression. In vitro studies have demonstrated that 2-(4-fluorophenoxy)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide exhibits selective inhibition against certain kinase isoforms, suggesting its potential as a targeted therapy for cancers and autoimmune disorders. The compound's structure-activity relationship (SAR) has been extensively analyzed, revealing that the thiophene-3-carbonyl group is essential for its binding affinity and specificity.

Further investigations into the pharmacokinetic properties of this compound have shown favorable absorption and distribution profiles in preclinical models. The fluorophenoxy moiety enhances its metabolic stability, while the thiophene rings contribute to its lipophilicity, facilitating membrane permeability. These attributes make it a promising candidate for further development as an oral therapeutic agent.

In addition to its kinase inhibitory activity, recent studies have explored the compound's potential in modulating other biological targets. For instance, preliminary data suggest that it may interact with G-protein-coupled receptors (GPCRs) involved in pain perception, opening avenues for its application in pain management. However, further validation in animal models is required to confirm these findings.

The synthesis of 2-(4-fluorophenoxy)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide has also been optimized in recent years, with researchers developing more efficient and scalable routes. These advancements are critical for ensuring the compound's availability for large-scale preclinical and clinical studies. Notably, the use of green chemistry principles in its synthesis has reduced environmental impact while maintaining high yields and purity.

Despite these promising developments, challenges remain in the compound's clinical translation. Issues such as potential off-target effects and long-term toxicity need to be addressed through comprehensive safety profiling. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development and address these hurdles.

In conclusion, 2-(4-fluorophenoxy)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}acetamide represents a compelling example of how structural innovation in medicinal chemistry can yield compounds with significant therapeutic potential. Its dual functionality as a kinase inhibitor and GPCR modulator positions it as a versatile candidate for treating a range of diseases. Continued research and development will be essential to fully realize its clinical benefits.